Cas no 16944-75-5 (L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-)

• Product Name: L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
• CAS No: 16944-75-5
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 1356303
• PubChem ID: 13561628
• Update Time: 2025-04-20

L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
• 16944-75-5
• SCHEMBL11816446
• N-[[(4-Methoxyphenyl)methoxy]carbonyl]-L-alanine
• DTXSID901239019

• Inchi： 1S/C12H15NO5/c1-8(11(14)15)13-12(16)18-7-9-3-5-10(17-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： WHXHLXVMDYXBPF-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)C)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų